Cas no 1805207-80-0 (5-(Difluoromethyl)-3-hydroxy-4-iodopyridine-2-methanol)

• Product Name: 5-(Difluoromethyl)-3-hydroxy-4-iodopyridine-2-methanol
• CAS No: 1805207-80-0
• MF: C₇H₆F₂INO₂
• MW: 301.029321193695
• CID: 4805527
• Update Time: 2025-08-02

5-(Difluoromethyl)-3-hydroxy-4-iodopyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-hydroxy-4-iodopyridine-2-methanol

• Inchi： 1S/C7H6F2INO2/c8-7(9)3-1-11-4(2-12)6(13)5(3)10/h1,7,12-13H,2H2
• InChI Key： WNEWFYDPWKIAJK-UHFFFAOYSA-N
• SMILES： IC1=C(C(CO)=NC=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.5
• Topological Polar Surface Area: 53.4

Additional information on 5-(Difluoromethyl)-3-hydroxy-4-iodopyridine-2-methanol

Introduction to 5-(Difluoromethyl)-3-hydroxy-4-iodopyridine-2-methanol (CAS No. 1805207-80-0)

5-(Difluoromethyl)-3-hydroxy-4-iodopyridine-2-methanol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1805207-80-0, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a difluoromethyl moiety, a hydroxyl group, and an iodine substituent on a pyridine backbone, makes it a versatile intermediate for synthetic chemists and medicinal chemists alike.

The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In recent years, the utilization of difluorinated compounds has seen a surge in popularity, driven by their ability to fine-tune the pharmacological properties of drug candidates. This trend underscores the importance of exploring derivatives like 5-(Difluoromethyl)-3-hydroxy-4-iodopyridine-2-methanol for future drug discovery initiatives.

Furthermore, the hydroxyl group in this compound introduces opportunities for further functionalization through various chemical reactions such as etherification, esterification, or oxidation. These modifications can lead to the synthesis of more complex molecules with tailored biological activities. The iodine substituent on the pyridine ring serves as a valuable handle for cross-coupling reactions, which are pivotal in constructing intricate molecular architectures. Such reactions are commonly employed in the synthesis of biaryl compounds, which often exhibit potent biological effects.

In the context of contemporary research, 5-(Difluoromethyl)-3-hydroxy-4-iodopyridine-2-methanol has been explored as a precursor in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in numerous cellular processes, making them attractive targets for therapeutic intervention. By leveraging the reactivity of the iodine atom and the versatility of the pyridine scaffold, researchers have been able to design molecules that selectively inhibit specific kinases. This approach has led to promising candidates for treating various diseases, including cancer and inflammatory disorders.

The incorporation of a difluoromethyl group into these kinase inhibitors has been shown to improve their pharmacokinetic properties, particularly their solubility and metabolic stability. These improvements are critical for ensuring that the drug candidates reach their target sites effectively and remain active within the body for an appropriate duration. Additionally, the presence of a hydroxyl group provides further opportunities for optimization through structure-activity relationship (SAR) studies.

Recent studies have also highlighted the potential of this compound in the development of antiviral agents. The unique structural features of 5-(Difluoromethyl)-3-hydroxy-4-iodopyridine-2-methanol make it a suitable candidate for designing molecules that can interfere with viral replication mechanisms. By targeting key enzymes or proteins involved in viral metabolism, these compounds can inhibit viral growth and spread within infected hosts. This area of research is particularly relevant in light of emerging infectious diseases that pose significant global health challenges.

The synthesis of 5-(Difluoromethyl)-3-hydroxy-4-iodopyridine-2-methanol involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to construct the desired molecular framework efficiently. These techniques not only enhance synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity.

The compound's potential extends beyond its applications in pharmaceuticals; it also holds promise in materials science and agrochemicals. The unique electronic properties conferred by the pyridine ring and its substituents make it a candidate for designing novel organic semiconductors or ligands for catalytic systems. Furthermore, its structural motifs can be adapted for use in crop protection agents, contributing to sustainable agricultural practices.

In conclusion, 5-(Difluoromethyl)-3-hydroxy-4-iodopyridine-2-methanol (CAS No. 1805207-80-0) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its structural features enable diverse functionalization strategies, making it a valuable building block for drug discovery and material science applications. As research continues to uncover new synthetic pathways and biological functions, this compound is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to global challenges.